Cas no 195382-10-6 (n-((2-chloro-3-((phenylimino)methyl)cyclohex-2-en-1-ylidene)methyl)aniline hydrochloride)

• Product Name: n-((2-chloro-3-((phenylimino)methyl)cyclohex-2-en-1-ylidene)methyl)aniline hydrochloride
• CAS No: 195382-10-6
• MF: C₂₀H₂₀Cl₂N₂
• MW: 359.292202949524
• CID: 4632995
• Update Time: 2025-06-30

n-((2-chloro-3-((phenylimino)methyl)cyclohex-2-en-1-ylidene)methyl)aniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-[[2-chloro-3-[(3E)-(phenylamino)methylene]-1-cyclohexen-1-yl]methylene]-, hydrochloride (1:1)
• N-((E)-(2-Chloro-3-((E)-(phenylimino)methyl)cyclohex-2-en-1-ylidene)methyl)aniline hydrochloride
• n-((2-chloro-3-((phenylimino)methyl)cyclohex-2-en-1-ylidene)methyl)aniline hydrochloride

• Inchi： 1S/C20H19ClN2.ClH/c21-20-16(14-22-18-10-3-1-4-11-18)8-7-9-17(20)15-23-19-12-5-2-6-13-19;/h1-6,10-15,22H,7-9H2;1H/b16-14+,23-15+;
• InChI Key： VFKQWKQWRNVXTA-LPYKZFQHSA-N
• SMILES： C(=C1/CCCC(C=NC2C=CC=CC=2)=C/1Cl)/NC1C=CC=CC=1.Cl |t:6|

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 4

Additional information on n-((2-chloro-3-((phenylimino)methyl)cyclohex-2-en-1-ylidene)methyl)aniline hydrochloride

N-((2-Chloro-3-((Phenylimino)methyl)cyclohex-2-en-1-ylidene)methyl)aniline Hydrochloride: A Comprehensive Overview

N-((2-Chloro-3-((phenylimino)methyl)cyclohex-2-en-1-ylidene)methyl)aniline hydrochloride, with the CAS number 195382-10-6, is a compound of significant interest in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecular structure of this compound incorporates several key functional groups, including a cyclohexene ring, a chloro substituent, and an imino group, which contribute to its distinct chemical properties and reactivity.

The< strong>phenylimino moiety in the molecule is particularly noteworthy, as it introduces a nitrogen atom into the structure, which can participate in various hydrogen bonding interactions and influence the compound's solubility and bioavailability. Additionally, the presence of the< strong>2-chloro group on the cyclohexene ring enhances the electrophilicity of the molecule, making it a suitable candidate for further functionalization in synthetic chemistry.

This compound has been studied in various contexts, including its potential role as an intermediate in the synthesis of more complex pharmaceutical agents. The< strong>cyclohexene backbone provides a stable scaffold for further derivatization, allowing chemists to explore diverse structural modifications. These modifications can be tailored to optimize pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME), which are critical factors in drug development.

Recent research has highlighted the< strong>aniline hydrochloride moiety as a key component in designing bioactive molecules. Aniline derivatives are well-known for their pharmacological properties and have been widely used in the development of drugs targeting various diseases. The hydrochloride salt form of this compound enhances its solubility in water, making it more suitable for formulation into pharmaceutical products.

In the realm of medicinal chemistry, understanding the interactions between different functional groups within a molecule is crucial for predicting its biological activity. The< strong>2-chloro-3-((phenylimino)methyl)cyclohex-2-en-1-ylidene part of the molecule suggests potential interactions with biological targets such as enzymes and receptors. These interactions can be modulated by subtle changes in the molecular structure, leading to enhanced efficacy or reduced side effects.

The synthesis of< strong>N-((2-chloro-3-((phenylimino)methyl)cyclohex-2-en-1-ylidene)methyl)aniline hydrochloride involves multi-step organic reactions that require careful optimization. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and regioselective functionalization strategies, have been employed to construct the desired molecular framework efficiently. These synthetic approaches not only highlight the versatility of modern organic chemistry but also underscore the importance of precision in molecular construction.

The pharmacological potential of this compound has been explored through various preclinical studies. These studies have focused on evaluating its interaction with biological targets and assessing its potential therapeutic effects. The< strong>cyclohexene ring and its substituents may play a role in modulating enzyme activity or receptor binding affinity, which are critical parameters in drug design.

The< strong>phenylimino group introduces a hydrogen bond acceptor site into the molecule, which can enhance binding affinity to biological targets. Additionally, the presence of multiple rotatable bonds provides opportunities for conformational flexibility, which can influence how the molecule interacts with its target receptors. This flexibility is often exploited to improve drug-like properties such as solubility and metabolic stability.

In conclusion, N-( (2-chloro-3-((phenylimino)methyl)cyclohex-2-en-1 -ylidene)methyl)aniline hydrochloride (CAS no 195382 -10 -6) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features and functional groups make it a valuable scaffold for further exploration in drug development. Ongoing studies continue to uncover new insights into its pharmacological properties and synthetic applications, positioning it as a promising candidate for future therapeutic interventions.